Cas no 56038-68-7 (5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide)

• Product Name: 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide
• CAS No: 56038-68-7
• MF: C₇H₁₀ClNO₃S
• MW: 223.677199840546
• CID: 4655103
• Update Time: 2025-06-24

5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide

• Inchi： 1S/C7H10ClNO3S/c1-9(2)13(10,11)7-4-3-6(5-8)12-7/h3-4H,5H2,1-2H3
• InChI Key： IRBKLIJSQPGOFR-UHFFFAOYSA-N
• SMILES： O1C(CCl)=CC=C1S(N(C)C)(=O)=O

Additional information on 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide

Introduction to 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide (CAS No. 56038-68-7) and Its Emerging Applications in Chemical Biology

5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide, identified by the CAS number 56038-68-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a chloromethyl group and a dimethylfuran-2-sulfonamide moiety endows this molecule with distinct reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The chloromethyl substituent is particularly noteworthy as it serves as a versatile handle for further functionalization, enabling the synthesis of complex derivatives through nucleophilic addition reactions. This feature has been exploited in various synthetic strategies, including the construction of heterocyclic frameworks and the introduction of bioactive groups. In contrast, the dimethylfuran-2-sulfonamide component contributes to the compound's solubility and stability, which are critical factors in biological assays and drug design.

Recent advancements in chemical biology have highlighted the potential of sulfonamides as modulators of biological pathways. Specifically, sulfonamides have been shown to interact with enzymes and receptors, thereby influencing cellular processes. The compound 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide has been investigated for its ability to modulate enzymes involved in metabolic pathways, particularly those relevant to inflammation and cancer. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain kinases, making it a promising candidate for further exploration in drug discovery.

The structural features of 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide also make it an attractive intermediate for the synthesis of more complex molecules. For instance, the chloromethyl group can be readily converted into other functional groups such as alcohols, amines, or carboxylic acids through nucleophilic substitution reactions. This flexibility allows chemists to tailor the compound's properties for specific applications, such as covalent protein labeling or the development of probes for biochemical assays.

In addition to its synthetic utility, 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide has been explored in the context of material science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalytic systems. These studies have shown that the compound can enhance the efficiency of certain catalytic reactions by stabilizing transition metal centers. This dual functionality—both as a synthetic intermediate and a catalytic ligand—underscores the compound's broad applicability across multiple scientific disciplines.

The growing interest in 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide is also driven by its role in developing novel therapeutic agents. Sulfonamides have a long history of use in medicine, with several clinically approved drugs featuring this moiety. The compound's structural similarity to known bioactive molecules suggests that it may serve as a lead compound for designing new drugs with improved efficacy and reduced side effects. Furthermore, its ability to cross cell membranes makes it a potential candidate for topical applications, such as dermal or ophthalmic formulations.

From a computational chemistry perspective, 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound binds to proteins and enzymes at an atomic level. Such information is crucial for rational drug design, as it allows researchers to optimize the molecule's binding affinity and selectivity. The integration of experimental data with computational predictions has been instrumental in advancing our understanding of this compound's mechanism of action.

The environmental impact of 5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide has also been considered in recent research. While sulfonamides are generally biodegradable, their persistence in certain environments has raised concerns about potential ecological effects. However, studies have shown that proper handling and disposal protocols can mitigate these risks effectively. As research continues, efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint while maintaining high yields and purity standards.

In conclusion,5-(chloromethyl)-N,N-dimethylfuran-2-sulfonamide (CAS No. 56038-68-7) is a multifaceted compound with significant potential in chemical biology and beyond. Its unique structural features enable diverse applications ranging from drug discovery to material science. As our understanding of this molecule grows, so too does its promise as a tool for advancing scientific knowledge and developing innovative solutions to complex challenges.